3-Hexylisoxazol-5(4H)-one
Description
3-Hexylisoxazol-5(4H)-one is a heterocyclic compound belonging to the oxazol-5(4H)-one class, characterized by a six-membered isoxazole ring with a ketone group at the 5-position and a hexyl substituent at the 3-position. Oxazolones are renowned for their structural versatility and pharmacological relevance, serving as scaffolds in drug discovery due to their diverse biological activities, including anticancer, antimicrobial, and antioxidant properties . The hexyl alkyl chain in this derivative may influence its lipophilicity, bioavailability, and interaction with biological targets compared to aryl- or halogen-substituted analogs.
Properties
CAS No. |
146034-01-7 |
|---|---|
Molecular Formula |
C9H15NO2 |
Molecular Weight |
169.224 |
IUPAC Name |
3-hexyl-4H-1,2-oxazol-5-one |
InChI |
InChI=1S/C9H15NO2/c1-2-3-4-5-6-8-7-9(11)12-10-8/h2-7H2,1H3 |
InChI Key |
AOVIHLHPYZOQOP-UHFFFAOYSA-N |
SMILES |
CCCCCCC1=NOC(=O)C1 |
Synonyms |
5(4H)-Isoxazolone,3-hexyl-(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features and Substituent Effects
Oxazol-5(4H)-one derivatives vary primarily in substituents at the 3- and 4-positions. Key structural analogs include:
Halogen atoms (e.g., F, Br) in compounds like CHEMBL1972440 enhance electronic effects but may increase toxicity .
Antiproliferative Effects
Toxicity Profiles
- Daphnia magna Assays: Triazinones (e.g., 4a–d) showed higher toxicity than oxazolones, with LC50 values influenced by halogenation . Compound 3a (halogen-free oxazolone): Lowest toxicity, suggesting alkyl substituents like hexyl may similarly reduce toxicity .
- Yeast (S. cerevisiae) Assays :
Antioxidant Activity
Oxazolones with electron-donating groups (e.g., methoxy, hydroxy) exhibit significant antioxidant effects . The hexyl group in 3-Hexylisoxazol-5(4H)-one may act as a radical scavenger, though its activity likely differs from aryl-substituted derivatives like E3 (89% EROD inhibition) .
Predictive Analysis and Mechanism of Action
PASS (Prediction of Activity Spectra for Substances) analysis suggests oxazolones inhibit protein kinases such as PDGF-R and FAK2, critical in cancer progression . For example:
- Compound 3a : Predicted to inhibit oncologic kinases with low toxicity, making it a lead candidate .
- 3-Hexylisoxazol-5(4H)-one : Its alkyl chain may modulate kinase binding affinity compared to halogenated analogs.
Data Tables
Table 1: Toxicity Comparison of Oxazolone Derivatives
| Compound | Substituent | D. magna Toxicity (48h LC50) | S. cerevisiae Growth Inhibition (1 mM) |
|---|---|---|---|
| 3a | Phenylsulfonyl | Low | <10% |
| 3c | Bromophenyl | Moderate | 57.4% |
| 4b (Triazinone) | Fluorophenyl | High | 63.5% |
| 3-Hexyl Derivative* | Hexyl | Predicted Low | Estimated <20% |
*Predicted based on structural analogs.
Table 2: Antiproliferative Activity (NCI60 Cell Assay)
| Compound | pIC50 Range | Key Target Kinases |
|---|---|---|
| CHEMBL1089606 | 4–5 | PDGF-R, FAK2 |
| CHEMBL1972440 | 3–4 | Less selective |
| 3-Hexyl Derivative* | 3–4 (est.) | Moderate kinase affinity |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
